GNE-617 hydrochloride
Overview
Description
GNE-617 hydrochloride is a potent and competitive inhibitor of nicotinamide phosphoribosyltransferase (NAMPT) with IC50 value of 5nM. GNE-617 hydrochloride is a potent inhibitor of NAMPT. It reduces the NAD levels in a > 95% reduction in both NAPRT1-deficient and NAPRT1-proficient cell lines and exerts EC50 values ranging from 0.54nM to 4.69nM. In the invitro ADME assessments, GNE-617 hydrochloride shows the most optimal combination of in vitro metabolic stability, MDCK permeability and protein binding. Besides that, GNE-617 hydrochloride has potent antiproliferation effects on various cell lines. The IC50 values of it in U251, HT1080, PC3, MiaPaCa2 and HCT116 cell lines are 1.8nM, 2.1nM, 2.7nM, 7.4nM and 2nM, respectively. Moreover, GNE-617 hydrochloride also shows significant antitumor effects on U251 human glioblastoma tumor xenografts in mice and has no obvious effect on body weight loss.
Scientific Research Applications
1. Cancer Treatment Research
GNE-617 hydrochloride, a potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), is being explored as a potential treatment for various human cancers. It has demonstrated efficacy in causing tumor growth inhibition in preclinical models. In particular, its ability to rapidly deplete nicotinamide adenine dinucleotide (NAD) in cancer cells, leading to cell death, is a significant area of interest. Studies have shown that GNE-617 can induce tumor regressions in various xenograft models, including colorectal, fibrosarcoma, prostate, and pancreatic cancers (Liederer et al., 2019).
2. Understanding Cancer Cell Metabolism and Death Mechanisms
Research into GNE-617 hydrochloride has contributed to a deeper understanding of cancer cell metabolism and cell death mechanisms. The compound's impact on cellular events following NAD depletion, including its role in a specific type of cell death known as oncosis blister cell death (oncosis-BCD), provides insights into the metabolic vulnerabilities of cancer cells. This knowledge is crucial for developing new therapeutic strategies targeting cancer cell metabolism (O'Brien et al., 2013).
3. Drug Design and Resistance Mechanisms
Structural and biochemical analyses of GNE-617 have furthered the understanding of how NAMPT inhibitors like GNE-617 bind to their target enzyme and the implications for drug design. These studies provide valuable insights into resistance mechanisms against NAMPT inhibitors, which are critical for the development of next-generation cancer therapeutics. Understanding the structural basis for resistance to inhibitors like GNE-617 aids in improving therapeutic efficacy and circumventing resistance (Wang et al., 2014).
properties
Product Name |
GNE-617 hydrochloride |
|---|---|
Molecular Formula |
C21H16ClF2N3O3S |
Molecular Weight |
463.88 |
SMILES |
FC1=CC(F)=CC(S(C2=CC=C(C/N=C(O)/C3=CN4C=CN=C4C=C3)C=C2)(=O)=O)=C1.Cl |
Purity |
>= 98.00% |
synonyms |
(Z)-N-(4-((3,5-difluorophenyl)sulfonyl)benzyl)imidazo[1,2-a]pyridine-6-carbimidic acid hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
